4-ethyl-7-[(4-methoxybenzyl)oxy]-8-methyl-2H-chromen-2-one

• IUPAC Name: 4-ethyl-7-[(4-methoxyphenyl)methoxy]-8-methylchromen-2-one
• InChI: InChI=1S/C20H20O4/c1-4-15-11-19(21)24-20-13(2)18(10-9-17(15)20)23-12-14-5-7-16(22-3)8-6-14/h5-11H,4,12H2,1-3H3
• InChI Key: VXVFFGMOEWNCLL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2C)OCC3=CC=C(C=C3)OC
• Molecular Formula: C20H20O4
• DSSTOX Substance ID: DTXSID90984906
• Molecular Weight: 324.4 g/mol
• CAS RN: 6632-38-8

Description

4-ethyl-7-[(4-methoxybenzyl)oxy]-8-methyl-2H-chromen-2-one is a synthetic compound that belongs to the class of flavones. It is also known as ECG or 7-methoxyflavone. This compound has gained attention for its potential therapeutic applications due to its ability to modulate various biological processes.

Mechanism of Action

ECG exerts its effects through various mechanisms. It has been shown to inhibit the activity of enzymes such as COX-2 and iNOS, which are involved in the production of pro-inflammatory cytokines. ECG has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant enzymes. Furthermore, ECG has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and physiological effects:
ECG has been shown to have various biochemical and physiological effects. Research has shown that ECG can reduce the production of pro-inflammatory cytokines, which can lead to a reduction in inflammation. ECG has also been shown to reduce oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes. Additionally, ECG has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

ECG has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in large quantities. Additionally, ECG has been extensively studied, and its effects have been well-characterized. However, one limitation of ECG is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ECG. One area of interest is the potential use of ECG as a therapeutic agent for various inflammatory diseases. Additionally, research could focus on the development of more efficient synthesis methods for ECG. Furthermore, research could investigate the potential use of ECG in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

The synthesis of ECG involves the reaction between 7-hydroxyflavone and 4-methoxybenzyl bromide in the presence of a base such as potassium carbonate. The reaction yields ECG as a yellow crystalline solid.

Scientific Research Applications

ECG has been extensively studied for its potential therapeutic applications. Research has shown that ECG can modulate various biological processes such as inflammation, oxidative stress, and apoptosis. ECG has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, ECG has been shown to have antioxidant effects by scavenging free radicals and reducing oxidative stress.